Cas no 14553-09-4 (4-Hydroxypent-3-en-2-one;(Z)-4-hydroxypent-3-en-2-one;praseodymium)

• Product Name: 4-Hydroxypent-3-en-2-one;(Z)-4-hydroxypent-3-en-2-one;praseodymium
• CAS No: 14553-09-4
• MDL: MFCD00013500
• CID: 49856
• PubChem ID: 5483706
• Update Time: 2025-08-10

4-Hydroxypent-3-en-2-one;(Z)-4-hydroxypent-3-en-2-one;praseodymium Chemical and Physical Properties

Names and Identifiers

• Praseodymium (III) 2,4-pentanedionate
• Tris(pentane-2,4-dionato-O,O')praseodymium
• Praseodymium 2,4-Pentanedionate
• PRASEODYMIUM(III) ACETYLACETONATE HYDRATE
• PRASEODYMIUM ACETYL ACETONATE
• PRASEODYMIUM ACETYLACETONATE HYDRATE
• PRASEODYMIUM(III) ACETYLACETONATE
• Tris-(2,4-pentanedionato)-praseodymium
• Nsc139617
• 99.9%Pr
• Praseodymium 2,4-Pentanedionate 99.9%
• 4-Hydroxypent-3-en-2-one;(Z)-4-hydroxypent-3-en-2-one;praseodymium
• PRASEODYMIUM(III) 2,4-PENTANEDIONATE HYDRATE
• 14553-09-4
• NSC 139617
• EINECS 238-600-1
• (Z)-4-oxopent-2-en-2-olate;praseodymium(3+)

• MDL： MFCD00013500
• Inchi： 1S/3C5H7O2.Pr/c3*1-4(6)3-5(2)7;/h3*3H,1-2H3;/q3*-1;+3
• InChI Key： OXMGCUPHEWQXSW-UHFFFAOYSA-N
• SMILES： CC1[CH-]C(C)=O[Pr+3]23(O=C(C)[CH-]C(C)=O2)(O=C(C)[CH-]C(C)=O3)O=1

Computed Properties

• Exact Mass: 310.14200
• Monoisotopic Mass: 438.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: Green crystals, sensitive to wet steam, easy to deliquescence
• Melting Point: 130 °C (dec.)(lit.)
• Boiling Point: 138.4°Cat760mmHg
• Flash Point: 43.1°C
• PSA: 78.90000
• LogP: 2.79820
• Solubility: Not determined
• Vapor Pressure: No data available

4-Hydroxypent-3-en-2-one;(Z)-4-hydroxypent-3-en-2-one;praseodymium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-63
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• TSCA：No
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 4-Hydroxypent-3-en-2-one;(Z)-4-hydroxypent-3-en-2-one;praseodymium

Comprehensive Overview of 4-Hydroxypent-3-en-2-one (CAS No. 14553-09-4) and (Z)-4-Hydroxypent-3-en-2-one: A Detailed Analysis

4-Hydroxypent-3-en-2-one (CAS No. 14553-09-4) and its isomer, (Z)-4-hydroxypent-3-en-2-one, are organic compounds that have garnered significant attention in recent years due to their unique chemical properties and potential applications in various fields, including pharmaceuticals, biochemistry, and materials science. This comprehensive overview aims to provide a detailed analysis of these compounds, highlighting their structural characteristics, synthesis methods, biological activities, and recent research advancements.

Structural Characteristics: 4-Hydroxypent-3-en-2-one is a five-carbon ketone with a hydroxyl group attached to the fourth carbon atom and a double bond between the third and fourth carbon atoms. The presence of the hydroxyl group imparts significant reactivity and functionality to the molecule. The isomer, (Z)-4-hydroxypent-3-en-2-one, specifically refers to the cis configuration of the double bond, which can influence its chemical behavior and biological activity.

Synthesis Methods: The synthesis of 4-Hydroxypent-3-en-2-one and its isomer has been explored through various routes. One common method involves the aldol condensation of acetone with acetaldehyde followed by dehydration to form the desired ketone. Another approach involves the reaction of 1,3-butadiene with formaldehyde in the presence of a suitable catalyst. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using biocatalysts or microwave-assisted reactions.

Biological Activities: Both 4-Hydroxypent-3-en-2-one and (Z)-4-hydroxypent-3-en-2-one have shown promising biological activities that make them valuable for pharmaceutical research. Studies have indicated that these compounds exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, they have been found to possess antioxidant activity, which can help protect cells from oxidative stress and damage.

Pharmaceutical Applications: The anti-inflammatory and antioxidant properties of 4-Hydroxypent-3-en-2-one and its isomer make them potential candidates for the development of new drugs. Research has focused on their use in treating inflammatory diseases such as arthritis, as well as in neurodegenerative disorders where oxidative stress plays a significant role. Clinical trials are currently underway to evaluate their efficacy and safety in these applications.

Mechanisms of Action: The biological activities of these compounds are attributed to their ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, they can inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the expression of pro-inflammatory genes. Additionally, they can enhance the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby reducing oxidative damage.

Safety Profile: Safety assessments are crucial for any compound being considered for pharmaceutical use. Preclinical studies have shown that both 4-Hydroxypent-3-en-2-one and (Z)-4-hydroxypent-3-en-2-one exhibit low toxicity at therapeutic concentrations. However, further research is needed to fully understand their long-term effects and potential side effects.

Recent Research Advancements: Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of these compounds. These tools have helped identify key structural features that contribute to their biological activities, guiding the design of more potent analogs. Additionally, high-throughput screening techniques have been employed to discover novel derivatives with enhanced therapeutic potential.

FUTURE DIRECTIONS: The future research on 4-Hydroxypent-3-en-2-one and its isomer is likely to focus on optimizing their pharmacological properties for specific therapeutic applications. This may involve modifying their chemical structure to improve bioavailability, stability, and target specificity. Furthermore, combination therapies involving these compounds with other drugs may be explored to enhance their therapeutic efficacy while minimizing side effects.

In conclusion, 4-Hydroxypent-3-en-2-one strong > (CAS No. 14553-09-4) and its isomer, < strong >(Z)-4-hydroxypent - 3 - en - 2 - one strong > , represent promising molecules with diverse applications in pharmaceuticals and biochemistry . Their unique chemical properties , coupled with recent research advancements , position them as valuable candidates for further development . As research continues , it is anticipated that these compounds will play an increasingly important role in addressing various health challenges . p > article > response >